Cas no 108864-53-5 (Gardenolic acid B)

• Product Name: Gardenolic acid B
• CAS No: 108864-53-5
• Molecular Formula: C₃₀H₄₆O₅
• Molecular Weight: 486.683249950409
• CID: 1080807
• PubChem ID: 45273405

Gardenolic acid B Properties

Names and Identifiers

• Gardenolic acid B
• (1S,3S,4S,6S,7S,8R,11S,12S,15R,16R)-4,6-dihydroxy-7,12,16-trimethyl-15-[(2R)-6-methyl-4-oxohept-5-en-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecane-7-carboxylic acid
• CHEMBL558118
• AKOS032962759
• FS-8827
• 108864-53-5
• (1S,3S,4S,6S,7S,8R,11S,12S,15R,16R)-4,6-dihydroxy-7,12,16-trimethyl-15-[(2R)-6-methyl-4-oxohept-5-en-2-yl]pentacyclo[9.7.0.0(1),(3).0(3),?.0(1)(2),(1)?]octadecane-7-carboxylic acid
• (1S,3S,4S,6S,7S,8R,11S,12S,15R,16R)-4,6-dihydroxy-7,12,16-trimethyl-15-((2R)-6-methyl-4-oxohept-5-en-2-yl)pentacyclo(9.7.0.01,3.03,8.012,16)octadecane-7-carboxylic acid
• Gardenolate b

• InChIKey： TTYDGCKGPQOMOK-SESPQYOESA-N
• Inchi： 1S/C30H46O5/c1-17(2)13-19(31)14-18(3)20-9-10-27(5)21-7-8-22-28(6,25(34)35)23(32)15-24(33)30(22)16-29(21,30)12-11-26(20,27)4/h13,18,20-24,32-33H,7-12,14-16H2,1-6H3,(H,34,35)/t18-,20-,21+,22+,23+,24+,26-,27+,28+,29+,30-/m1/s1
• SMILES： O[C@H]1C[C@@H]([C@](C(=O)O)(C)[C@@H]2CC[C@H]3[C@]4(C)CC[C@H]([C@H](C)CC(/C=C(\C)/C)=O)[C@@]4(C)CC[C@@]43C[C@@]421)O

Computed Properties

• Exact Mass: 486.33452456g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 486.33452456g/mol
• Heavy Atom Count: 35
• Complexity: 968
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 94.8

Experimental Properties

• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives